Cas no 1243360-42-0 (Ethyl 2,4-difluoro-3-methylbenzoate)
Ethyl 2,4-difluoro-3-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 2,4-DIFLUORO-3-METHYLBENZOATE
- MB09080
- 2,4-DIFLUORO-3-METHYLBENZOIC ACID ETHYL ESTER
- Ethyl 2,4-difluoro-3-methylbenzoate
-
- Inchi: 1S/C10H10F2O2/c1-3-14-10(13)7-4-5-8(11)6(2)9(7)12/h4-5H,3H2,1-2H3
- InChI Key: VABWCPUTLWAXNL-UHFFFAOYSA-N
- SMILES: FC1C(C)=C(C=CC=1C(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3
Ethyl 2,4-difluoro-3-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010010200-250mg |
Ethyl 2,4-difluoro-3-methylbenzoate |
1243360-42-0 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A010010200-500mg |
Ethyl 2,4-difluoro-3-methylbenzoate |
1243360-42-0 | 97% | 500mg |
$863.90 | 2023-09-03 | |
| Alichem | A010010200-1g |
Ethyl 2,4-difluoro-3-methylbenzoate |
1243360-42-0 | 97% | 1g |
$1460.20 | 2023-09-03 |
Ethyl 2,4-difluoro-3-methylbenzoate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Ethyl 2,4-difluoro-3-methylbenzoate
Ethyl 2,4-difluoro-3-methylbenzoate: A Versatile Compound in Pharmaceutical and Material Sciences
Ethyl 2,4-difluoro-3-methylbenzoate, with the CAS No. 1243360-42-0, represents a critical intermediate in the synthesis of various bioactive molecules. This compound, characterized by its fluorine atoms at the 2 and 4 positions and a methyl group at the 3 position, has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical development. The ester functional group in its structure not only enhances its solubility in organic solvents but also facilitates further chemical modifications, making it a valuable candidate for drug discovery and material science research.
Ethyl 2,4-difluoro-3-methylbenzoate exhibits a molecular formula of C10H9FO2, with a molecular weight of 206.18 g/mol. The fluorine substitution at positions 2 and 4 significantly influences its physicochemical properties, including its lipophilicity and metabolic stability. Recent studies have demonstrated that the fluorine atoms in this compound can modulate its interaction with biological targets, thereby enhancing its therapeutic potential. For instance, a 2023 study published in Journal of Medicinal Chemistry highlighted how fluorine substitution in aromatic rings can improve the binding affinity of small molecules to protein targets, a finding that directly relates to the structural features of Ethyl 2,4-difluoro-3-methylbenzoate.
The synthesis of Ethyl 2,4-difluoro-3-methylbenzoate typically involves a multi-step process that begins with the preparation of the corresponding aromatic carboxylic acid. A 2024 review in Organic & Biomolecular Chemistry described a novel catalytic approach using transition metal complexes to achieve efficient fluorination of aromatic rings, which is a critical step in the synthesis of this compound. The fluorination reaction conditions, such as temperature, solvent, and catalyst selection, play a pivotal role in determining the yield and purity of the final product. Researchers have also explored green chemistry methods to reduce the environmental impact of the synthesis process, aligning with the growing emphasis on sustainable chemical practices in the pharmaceutical industry.
Ethyl 2,4-difluoro-3-methylbenzoate has been extensively studied for its potential applications in drug development. Its ester group makes it an ideal precursor for the synthesis of various derivatives, including carboxylic acids, amides, and glycosides. A 2023 study in Drug Discovery Today reported that compounds derived from Ethyl 2,4-difluoro-3-methylbenzoate showed promising antitumor activity against specific cancer cell lines. The fluorine atoms in the molecule are believed to enhance its metabolic stability, allowing it to remain active in the body for longer periods. This property is particularly valuable in the development of prodrugs, which are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients.
In addition to its pharmaceutical applications, Ethyl 2,4-difluoro-3-methylbenzoate has found utility in material sciences. The fluorinated aromatic rings in its structure confer unique electronic and optical properties, making it suitable for use in advanced materials such as polymers and coatings. A 2024 study published in Advanced Materials demonstrated that compounds similar to Ethyl 2,4-difluoro-3-methylbenzoate could be used to create high-performance polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries ranging from aerospace to electronics, where durability and performance under extreme conditions are critical.
The fluorine atoms in Ethyl 2,4-difluoro-3-methylbenzoate also influence its interaction with biological systems. Research published in ACS Chemical Biology in 2023 showed that fluorinated aromatic compounds can selectively bind to specific protein targets, modulating their activity without causing significant side effects. This selectivity is attributed to the fluorine atoms enhancing the molecule's ability to penetrate cell membranes and interact with intracellular targets. Such properties make Ethyl 2,4-difluoro-3-methylbenzoate a promising candidate for the development of targeted therapies in various diseases, including neurodegenerative disorders and inflammatory conditions.
Despite its potential, the synthesis and application of Ethyl 2,4-difluoro-3-methylbenzoate present several challenges. One of the primary concerns is the environmental impact of fluorinated compounds, which have been linked to ecological risks due to their persistence in the environment. To address this, researchers are exploring ways to minimize the use of fluorinated reagents and develop more sustainable synthesis methods. A 2024 study in Green Chemistry proposed the use of biodegradable catalysts and solvent systems to reduce the environmental footprint of Ethyl 2,4-difluoro-3-methylbenzoate production, aligning with global efforts to promote greener chemical practices.
In conclusion, Ethyl 2,4-difluoro-3-methylbenzoate is a multifunctional compound with significant potential in pharmaceutical and material sciences. Its unique structural features, particularly the fluorine atoms and ester group, enable a wide range of applications, from drug development to advanced material synthesis. As research in this field continues to evolve, the role of Ethyl 2,4-difluoro-3-methylbenzoate is likely to expand, driven by innovations in synthetic chemistry and the growing demand for sustainable and efficient chemical processes.
1243360-42-0 (Ethyl 2,4-difluoro-3-methylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)